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Compound of Interest

Compound Name: LpxC-IN-10

Cat. No.: B15142055

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antibacterial spectrum and relevant
experimental methodologies for LpxC-IN-10, a selective, non-hydroxamate inhibitor of the
essential Gram-negative enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine
deacetylase (LpxC). LpxC-IN-10, also identified as FG-944, targets the first committed step in
the biosynthesis of lipid A, a critical component of the outer membrane of most Gram-negative
bacteria, making it a promising candidate for the development of new antibiotics.

Core Data Presentation: In Vitro Antibacterial
Activity

The in vitro activity of LpxC-IN-10 has been evaluated against a range of clinically significant
Gram-negative pathogens. The minimum inhibitory concentration (MIC), the lowest
concentration of an antibiotic that inhibits the visible growth of a bacterium, is a key metric for
assessing antibacterial potency. The available data for LpxC-IN-10 are summarized below.
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Bacterial Species MIC (pg/mL) Notes
Escherichia coli 0.5

Escherichia coli 0.25 MIC9@ value
Klebsiella pneumoniae 0.5

Klebsiella pneumoniae 0.5 MIC50 value[1]
Klebsiella pneumoniae 2 MIC98 value[2]
Pseudomonas aeruginosa 1 MIC90 value[2]
Acinetobacter baumannii 0.5 MIC90 value[2]
Enterobacter cloacae 2 MIC98 value[2]
Serratia marcescens 1 MIC90 value[2]

Note: MIC values can vary based on the specific strain and testing methodology. The data
presented are drawn from available conference abstracts and supplier information. MIC58 and
MIC98 represent the concentrations at which 50% and 90% of isolates are inhibited,
respectively.

Mechanism of Action: Inhibition of the Lipid A
Pathway

LpxC-IN-10 exerts its antibacterial effect by inhibiting the LpxC enzyme, a zinc-dependent
metalloenzyme that catalyzes the deacetylation of UDP-3-O-(R-3-hydroxymyristoyl)-N-
acetylglucosamine. This is the second and irreversible step in the Raetz pathway of lipid A
biosynthesis. Disruption of this pathway prevents the formation of lipopolysaccharide (LPS),
leading to defects in the outer membrane integrity and ultimately resulting in bacterial cell
death.[3]
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Preparation

Prepare LpxC-IN-10 Prepare Bacterial Inoculum
Stock Solution (0.5 McFarland)

Prepare Serial Dilutions
in 96-Well Plate

Exp%rlmey

Inoculate Plate with
Bacterial Suspension

Incubate Plate
(37°C, 16-20h)

Ana vysis

Visually Inspect Wells
for Turbidity
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Lowest Clear Well
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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